1-[4-(Isobutylamino)-3-nitrophenyl]ethanone

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 1-[4-(2-methylpropylamino)-3-nitrophenyl]ethanone
• InChI: InChI=1S/C12H16N2O3/c1-8(2)7-13-11-5-4-10(9(3)15)6-12(11)14(16)17/h4-6,8,13H,7H2,1-3H3
• InChI Key: JLMWZTOCGMBQSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(C=C(C=C1)C(=O)C)[N+](=O)[O-]

Description

1-[4-(Isobutylamino)-3-nitrophenyl]ethanone is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 24.5 g (133.8 mM) of 1-(4-fluoro-3-nitrophenyl)ethanone in 100 ml of acetonitrile and 11.2 g (133.8 mM) of sodium hydrogen carbonate are added 26.6 ml (267.6 mM) of isobutylamine. The reaction is exothermic: the temperature of the reaction medium is maintained below 50° C. and the resulting mixture is then stirred for 1 hour at room temperature. Demineralised water is added, and a solid precipitates out. The solid is filtered off and washed with water to give after drying 31.6 g of 1-[4-(isobutylamino)-3-nitrophenyl]ethanone in quantitative yield.